5-(1H-imidazol-1-ylmethyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]-2-furamide

• IUPAC Name: 5-(imidazol-1-ylmethyl)-N-methyl-N-[(3-methylthiophen-2-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C16H17N3O2S/c1-12-5-8-22-15(12)10-18(2)16(20)14-4-3-13(21-14)9-19-7-6-17-11-19/h3-8,11H,9-10H2,1-2H3
• InChI Key: ZBGPQPSAEOCJBW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN(C)C(=O)C2=CC=C(O2)CN3C=CN=C3
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

The compound “5-(1H-imidazol-1-ylmethyl)-N-methyl-N-[(3-methyl-2-thienyl)methyl]-2-furamide” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is known for its broad range of chemical and biological properties and is a key component in many functional molecules.

Synthesis Analysis

The synthesis of imidazole-containing compounds has seen significant advances in recent years. The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name. It contains an imidazole ring, a furamide group, and a thienyl group. The imidazole ring is a five-membered ring with two nitrogen atoms. The furamide group contains an oxygen atom and the thienyl group is a five-membered ring containing four carbon atoms and a sulfur atom.

Chemical Reactions Analysis

Imidazole rings are known to participate in a variety of chemical reactions. They can act as both nucleophiles and electrophiles, allowing them to form bonds with a wide range of other chemical species. The presence of the furamide and thienyl groups may also influence the reactivity of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound can be inferred from its structure. It is likely to be a solid at room temperature, given the presence of the imidazole ring. The exact properties would depend on the specific arrangement of the atoms and the presence of any functional groups.

Safety and Hazards

While specific safety and hazard information for this compound is not available, general precautions should be taken when handling it. This includes avoiding inhalation or contact with skin and eyes, and using the compound in a well-ventilated area.

Future Directions

Given the wide range of biological activities exhibited by imidazole-containing compounds, there is potential for the development of new drugs based on these structures. Future research could focus on exploring the biological activity of this specific compound and developing methods for its synthesis.